Cas no 2228673-95-6 (2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole)

• Product Name: 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole
• CAS No: 2228673-95-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5999113
• PubChem ID: 165867549
• Update Time: 2025-10-24

2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole
• EN300-1782310
• 2-methyl-4-[(3-methylazetidin-3-yl)oxy]-1,3-thiazole
• 2228673-95-6

• Inchi： 1S/C8H12N2OS/c1-6-10-7(3-12-6)11-8(2)4-9-5-8/h3,9H,4-5H2,1-2H3
• InChI Key： AQBPJHDNMQOSPP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)OC1(C)CNC1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole

Compound CAS No. 2228673-95-6: 2-Methyl-4-(3-Methylazetidin-3-yl)oxy-1,3-Thiazole

The compound with CAS number 2228673-95-6, commonly referred to as 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring substituted with a methyl group at position 2 and a 3-methylazetidin-3-yl oxy group at position 4. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the azetidine ring in this compound adds further complexity to its structure, potentially enhancing its bioactivity. Researchers have explored the synthesis of this compound through various routes, including cyclization reactions and coupling methods. One notable approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under specific conditions to form the thiazole ring. The introduction of the azetidine group typically requires additional steps, such as nucleophilic substitution or ring-opening reactions.

The chemical stability and reactivity of 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole have been extensively studied. Its thiazole core is known for its resistance to oxidation and hydrolysis under mild conditions, making it suitable for use in various chemical transformations. The azetidine group, on the other hand, introduces steric hindrance and potential sites for further functionalization. This combination makes the compound a versatile building block in organic synthesis.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead molecule for developing bioactive agents. For instance, recent research has demonstrated its ability to inhibit certain enzymes associated with inflammatory processes. Additionally, its structure has been exploited in the design of novel materials with unique electronic properties. The integration of sulfur and nitrogen atoms in the thiazole ring contributes to its aromaticity and conjugation capabilities, which are valuable in optoelectronic devices.

The synthesis of 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole has been optimized to improve yield and purity. One efficient method involves a two-step process: first, the formation of the thiazole ring via a condensation reaction between a thioamide and an aldehyde; second, the introduction of the azetidine group through a nucleophilic substitution reaction. This approach minimizes side reactions and ensures high selectivity.

The biological evaluation of this compound has revealed interesting pharmacokinetic properties. Studies indicate that it exhibits moderate solubility in aqueous solutions and good permeability across cellular membranes. These characteristics are advantageous for drug delivery applications. Furthermore, preliminary toxicity studies suggest that it has low cytotoxicity against normal human cells, making it a promising candidate for further preclinical testing.

In conclusion, CAS No. 2228673-95-6, or 2-methyl-4-(3-methylazetidin-3-yl)oxy-1,3-thiazole, represents a valuable addition to the arsenal of heterocyclic compounds used in modern chemistry. Its unique structure, synthetic accessibility, and bioactive properties position it as a key player in both academic research and industrial applications.